Cas no 1707146-72-2 ((S)-3-(Benzyloxy)-2-((tert-butyldimethylsilyl)oxy)propyl 4-methylbenzenesulfonate)

• Product Name: (S)-3-(Benzyloxy)-2-((tert-butyldimethylsilyl)oxy)propyl 4-methylbenzenesulfonate
• CAS No: 1707146-72-2
• MF: C₂₃H₃₄O₅SSi
• MW: 450.663567066193
• CID: 6793669
• PubChem ID: 164886476
• Update Time: 2025-10-12

(S)-3-(Benzyloxy)-2-((tert-butyldimethylsilyl)oxy)propyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-3-(BenZyloxy)-2-((t-butyldimethylsilyl)oxy)propyl 4-methylbenZenesulfonate
• E87644
• (S)-3-(BENZYLOXY)-2-((TERT-BUTYLDIMETHYLSILYL)OXY)PROPYL 4-METHYLBENZENESULFONATE
• 1707146-72-2
• C23H34O5SSi
• (S)-3-(Benzyloxy)-2-((tert-butyldimethylsilyl)oxy)propyl 4-methylbenzenesulfonate

• Inchi： 1S/C23H34O5SSi/c1-19-12-14-22(15-13-19)29(24,25)27-18-21(28-30(5,6)23(2,3)4)17-26-16-20-10-8-7-9-11-20/h7-15,21H,16-18H2,1-6H3/t21-/m0/s1
• InChI Key： BVJFKDKPBUKZLN-NRFANRHFSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H](COCC1C=CC=CC=1)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 450.18962189g/mol
• Monoisotopic Mass: 450.18962189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Additional information on (S)-3-(Benzyloxy)-2-((tert-butyldimethylsilyl)oxy)propyl 4-methylbenzenesulfonate

(S)-3-(Benzyloxy)-2-((tert-butyldimethylsilyl)oxy)propyl 4-methylbenzenesulfonate: A Comprehensive Overview

The compound (S)-3-(Benzyloxy)-2-((tert-butyldimethylsilyl)oxy)propyl 4-methylbenzenesulfonate, identified by the CAS number 1707146-72-2, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a benzyloxy group, a tert-butyldimethylsilyl (TBDMS) protecting group, and a sulfonate ester moiety. These functional groups contribute to its versatility and reactivity, making it an invaluable tool in modern chemical research.

The benzyloxy group in the molecule plays a crucial role in stabilizing the structure and enhancing its reactivity. This group is often used as a protecting group for hydroxyl functionalities, ensuring that the molecule remains stable during various synthetic transformations. The presence of the tert-butyldimethylsilyl (TBDMS) group further adds to the molecule's stability and functionality. TBDMS is a well-known protecting group for hydroxyl groups, providing excellent protection under harsh reaction conditions while being easily removable under specific acidic or enzymatic conditions.

The sulfonate ester moiety in the compound is another key feature, as it contributes to the molecule's ability to participate in nucleophilic substitution reactions. Sulfonate esters are widely used as leaving groups in organic synthesis, facilitating the formation of new bonds and enabling the construction of complex molecular architectures. The combination of these functional groups makes this compound highly versatile, allowing it to serve as an intermediate in the synthesis of various bioactive molecules, including pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have demonstrated that its unique structure can be exploited to design novel therapeutic agents with improved pharmacokinetic properties. For instance, the TBDMS group can be strategically removed during drug metabolism, releasing active pharmaceutical ingredients with enhanced bioavailability. Additionally, the benzyloxy group can be modified to introduce additional functional groups, further expanding the compound's utility in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving carefully controlled reactions. The synthesis begins with the preparation of the benzyloxy derivative, followed by the introduction of the TBDMS group through silylation reactions. The final step involves coupling this intermediate with 4-methylbenzenesulfonic acid to form the sulfonate ester. Each step requires precise stoichiometric control and optimization to ensure high yields and purity of the final product.

The application of this compound extends beyond pharmaceuticals; it also finds use in materials science and nanotechnology. For example, its sulfonate ester functionality can be employed in polymerization reactions to create advanced materials with tailored properties. Recent research has explored its potential as a precursor for synthesizing stimuli-responsive polymers, which exhibit reversible changes in their physical properties upon exposure to external stimuli such as temperature or pH.

In conclusion, (S)-3-(Benzyloxy)-2-((tert-butyldimethylsilyl)oxy)propyl 4-methylbenzenesulfonate is a versatile and highly functionalized compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop novel compounds with enhanced properties. As ongoing research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.